Cas no 13403-73-1 (Pentanol)
Pentanol structure
Product Name:Pentanol
CAS No:13403-73-1
MF:C5H12O
MW:88.1481819152832
CID:2657612
Update Time:2024-02-28
Pentanol Chemical and Physical Properties
Names and Identifiers
-
- PENTANOL
- Pentanol
-
- Inchi： 1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3
- InChI Key： AMQJEAYHLZJPGS-UHFFFAOYSA-N
- SMILES： C(O)CCCC
Computed Properties
- Exact Mass: 88.088815
- Monoisotopic Mass: 88.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 27.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2
Pentanol Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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